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Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Tetrathionate Broth is a selective enrichment medium used for the isolation of Salmonella

species from various samples, including clinical specimens, food, and environmental swabs. Its

selectivity is conferred by the presence of tetrathionate, which is formed upon the addition of

an iodine-iodide solution to the broth base. Tetrathionate inhibits the growth of many coliform

bacteria and other normal intestinal flora, while allowing Salmonella species, which possess

the enzyme tetrathionate reductase, to proliferate.

Principle of Action
The selective action of Tetrathionate Broth is based on the reduction of tetrathionate by

certain bacteria, such as Salmonella. The broth base contains sodium thiosulfate, which is

converted to tetrathionate in the presence of iodine.[1][2] Peptones and meat extract provide

essential nutrients like nitrogen, vitamins, and amino acids.[3][4] Bile salts are included to

inhibit the growth of gram-positive microorganisms.[5][6] Calcium carbonate acts as a buffer to

neutralize the sulfuric acid produced during tetrathionate reduction, maintaining a favorable

pH for the growth of Salmonella.[1][3] Some formulations may also include brilliant green to

further suppress gram-positive and some gram-negative bacteria, or novobiocin to inhibit

Proteus species.[1][4]
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Data Presentation: Composition of Tetrathionate
Broth Formulations
The following tables summarize the quantitative data for common Tetrathionate Broth

formulations. It is crucial to follow the specific manufacturer's instructions, as formulations can

vary.

Table 1: Composition of Standard Tetrathionate Broth Base

Component Amount per Liter Reference

Proteose Peptone / Mixed

Peptone
5.0 g [4][7]

Bile Salts 1.0 g [4][8]

Calcium Carbonate 10.0 g [4][8][9]

Sodium Thiosulfate

(Na₂S₂O₃·5H₂O)
30.0 g [4][8][9]

Final pH (before iodine

addition)
8.4 ± 0.2 [9][10]

Table 2: Composition of Iodine-Iodide Solution

Component Amount Reference

Iodine 6.0 g [5][7][10]

Potassium Iodide 5.0 g [5][7][10]

Distilled Water 20.0 ml [5][7][10]

Table 3: Variations in Tetrathionate Broth Formulations
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Formulation
Key Components
and Variations (per
Liter)

Final pH Reference

Tetrathionate Broth

(FDA)

Polypeptone (5g), Bile

salts (1g), Calcium

carbonate (10g),

Sodium

thiosulfate·5H₂O

(30g). Addition of 10

ml of 0.1% Brilliant

Green solution.

8.4 ± 0.2 [9]

Tetrathionate Broth,

Hajna (TTH)

Casein/meat peptone

(18g), Sodium

thiosulfate (38g),

Calcium carbonate

(25g), Sodium

deoxycholate (0.5g),

Brilliant green (0.01g),

D-Mannitol (2.5g),

Glucose (0.5g), Yeast

extract (2.0g), Sodium

Chloride (5.0g).

7.5 - 7.8 [9][11]

Mueller-Kauffmann

Tetrathionate Broth

Meat extract (0.9g),

Peptone (4.5g), Yeast

extract (1.8g), Sodium

chloride (4.5g),

Calcium carbonate

(25g), Sodium

thiosulfate (40.7g).

Often supplemented

with brilliant green and

novobiocin.

7.8 ± 0.2 [3][12]
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Materials:

Tetrathionate Broth Base powder

Iodine

Potassium Iodide

Sterile distilled or deionized water

Sterile flasks or bottles

Heating plate with magnetic stirrer

Sterile test tubes or containers for dispensing

Weighing balance and weigh boats

pH meter

Protocol for Preparation of Tetrathionate Broth (1 Liter):

Preparation of Tetrathionate Broth Base:

Suspend 46 g of Tetrathionate Broth Base powder in 1 liter of distilled water.[5][8]

Heat the suspension to boiling with frequent agitation to ensure complete dissolution of the

powder.[5][9] Do NOT autoclave the broth base.[9]

Cool the broth base to below 45°C.[5][8][9] The base can be prepared in advance and

stored at 2-8°C for several weeks.[3][8]

Preparation of Iodine-Iodide Solution:

Dissolve 5.0 g of potassium iodide in 20.0 ml of sterile distilled water.[7][10]

Add 6.0 g of iodine crystals to the potassium iodide solution and stir until completely

dissolved.[7][10] This solution should be prepared fresh or stored in a tightly sealed, light-

protected container.
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Final Preparation of Tetrathionate Broth:

Immediately before use, add 20 ml of the prepared iodine-iodide solution to the cooled 1

liter of Tetrathionate Broth Base.[5][8][9]

Mix well to ensure uniform distribution. The complete medium should be used on the day

of preparation.[8][10]

Aseptically dispense the complete broth into sterile test tubes (e.g., 10 ml portions).[9][10]

Do NOT heat the medium after the addition of the iodine-iodide solution.[5][7][9]

Inoculation and Incubation:

Inoculate the prepared Tetrathionate Broth with the sample (e.g., 1 g of feces, 1 ml of liquid

sample, or a swab).[6][7]

Incubate the tubes with loosened caps at 35 ± 2°C for 18-24 hours.[7][10] Some protocols

may recommend incubation at 43°C for certain applications.[3][4]

Following incubation, subculture a loopful of the broth onto selective and differential agar

plates, such as Xylose Lysine Deoxycholate (XLD) Agar, Bismuth Sulfite Agar, or MacConkey

Agar, for the isolation of Salmonella colonies.[3][7]

Quality Control:

Appearance: The dehydrated powder should be a homogeneous, free-flowing, white to off-

white powder.[10] The prepared broth base will be a milky white, opaque suspension with a

white precipitate.[7][10]

Microbiological Testing: Perform quality control testing with known strains. For example,

Salmonella enterica serovar Typhimurium (e.g., ATCC® 14028™) should show good growth,

while Escherichia coli (e.g., ATCC® 25922™) should be inhibited.[5][10]
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Caption: Workflow for the preparation of Tetrathionate Broth.
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Tetrathionate Broth Environment
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Caption: Selective action of Tetrathionate Broth on bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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